Cas no 31645-84-8 (1H-Isoindole-1,3(2H)-dione,2-(4-chloro-2-buten-1-yl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione,2-(4-chloro-2-buten-1-yl)-
• CAS No: 31645-84-8
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 299903
• PubChem ID: 2734200
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione,2-(4-chloro-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(4-chloro-2-buten-1-yl)-
• 2-(4-chlorobut-2-enyl)isoindole-1,3-dione
• 2-(4-Chloro-but-2-enyl)-isoindole-1,3-dione
• AC1MC0KZ
• AG-A-30521
• CTK6H6283
• KB-162866
• KB-92094
• N-(4-Chlor-2-butenyl)-phthalimid
• N-(4-chloro-but-2-enyl)-phthalimide
• SureCN644937
• SB64183
• 31645-84-8
• 2-(4-chloro-2-butenyl)-1,3-isoindolinedione
• 2-(4-chlorobut-2-en-1-yl)-2,3-dihydro-1H-isoindole-1,3-dione
• SY261819
• MFCD00608158
• (Z)-2-(4-Chloro-2-buten-1-yl)isoindoline-1,3-dione
• SY261818
• FT-0773911
• DTXSID80370157
• MFCD03093299
• VSGHWUAHVBTJIU-UHFFFAOYSA-N
• N-(4-chloro-2-butenyl)-isoindole-1,3(2H)-dione
• (E)-2-(4-Chloro-2-buten-1-yl)isoindoline-1,3-dione

• Inchi： 1S/C12H10ClNO2/c13-7-3-4-8-14-11(15)9-5-1-2-6-10(9)12(14)16/h1-6H,7-8H2
• InChI Key： VSGHWUAHVBTJIU-UHFFFAOYSA-N
• SMILES： ClCC=CCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 235.04
• Monoisotopic Mass: 235.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38000
• LogP: 2.01550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones